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Compound of Interest

Compound Name: 4-Nitrosalicylic acid

Cat. No.: B050511 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of 4-Nitrosalicylic acid, ensuring the well-being of laboratory personnel and the integrity of

your research. The following procedural guidance is designed to directly address operational

questions and establish safe laboratory practices.

Essential Safety and Handling Plan
1. Engineering Controls:

Always handle 4-Nitrosalicylic acid in a certified chemical fume hood to minimize inhalation

exposure.

Ensure that a safety shower and eyewash station are readily accessible and have been

tested within the last year.

2. Personal Protective Equipment (PPE):

Hand Protection: Wear chemical-resistant gloves. Butyl rubber is recommended for handling

nitro compounds. Nitrile gloves can also be used but should be replaced immediately upon

any sign of contamination. Always inspect gloves for integrity before use.

Eye and Face Protection: Chemical safety goggles are mandatory. In situations where

splashing is a risk, a face shield must be worn in addition to goggles.
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Respiratory Protection: For handling the solid powder, a NIOSH-approved dust respirator is

required to prevent inhalation. If there is a potential for vapor generation, an air-purifying

respirator (APR) with organic vapor cartridges should be used.

Protective Clothing: A lab coat is required. For larger quantities or in situations with a higher

risk of spillage, chemical-resistant protective clothing and boots should be worn.

3. Operational Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the

workspace of any unnecessary items.

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood. Use a spatula for transferring the solid material to minimize dust generation.

In Case of a Spill:

Evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material.

Carefully sweep the absorbed material into a designated, labeled waste container.

Clean the spill area with a suitable solvent, followed by soap and water.

Personal Hygiene: After handling, wash hands and any exposed skin thoroughly with soap

and water. Do not eat, drink, or smoke in the laboratory.

4. Storage:

Store 4-Nitrosalicylic acid in a tightly sealed container in a cool, dry, and well-ventilated

area.

Keep it away from incompatible materials such as strong oxidizing agents and strong bases.
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Waste Collection: All waste materials contaminated with 4-Nitrosalicylic acid, including

used gloves, absorbent materials, and empty containers, must be collected in a clearly

labeled, sealed container for hazardous waste.

Disposal Method: Dispose of 4-Nitrosalicylic acid and its contaminated materials in

accordance with all federal, state, and local regulations. One approved method is to dissolve

the material in a combustible solvent and burn it in a chemical incinerator equipped with an

afterburner and scrubber.

Quantitative Data Summary
Property Value

GHS Hazard Statements H302, H315, H319, H335

Signal Word Warning

Appearance White to yellow crystalline powder[1]

Molecular Formula C7H5NO5

Molecular Weight 183.12 g/mol

Melting Point 235-239 °C[1][2][3][4]

Boiling Point 389 °C at 760 mmHg (estimated)[5]

Solubility
Limited solubility in water; soluble in polar

organic solvents.[5][6]

OSHA PEL Not Established

NIOSH REL Not Established

ACGIH TLV Not Established
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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